Cas no 1250322-60-1 (1-[(2-Chloropyridin-4-yl)methyl]azepane)

1-[(2-Chloropyridin-4-yl)methyl]azepane is a heterocyclic compound featuring an azepane ring linked to a chloropyridinylmethyl group. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both nitrogen-containing rings enhances its potential for forming diverse derivatives through further functionalization. The chloropyridine moiety offers reactivity for cross-coupling reactions, while the azepane scaffold provides conformational flexibility, which can be advantageous in drug design. Its well-defined molecular architecture ensures consistent performance in targeted syntheses, making it a valuable tool for researchers exploring novel bioactive compounds.

1-[(2-Chloropyridin-4-yl)methyl]azepane structure

1250322-60-1 structure

Product Name:1-[(2-Chloropyridin-4-yl)methyl]azepane

CAS No:1250322-60-1

MF:C₁₂H₁₇ClN₂

MW:224.729781866074

MDL:MFCD16683110

CID:4783661

Update Time:2025-06-14

1-[(2-Chloropyridin-4-yl)methyl]azepane Chemical and Physical Properties

Names and Identifiers

- 1-[(2-chloropyridin-4-yl)methyl]azepane
- 1-[(2-Chloropyridin-4-yl)methyl]azepane
- MDL： MFCD16683110
- Inchi： 1S/C12H17ClN2/c13-12-9-11(5-6-14-12)10-15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8,10H2
- InChI Key： PJMUGGADWKSYNX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)CN1CCCCCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 179
XLogP3: 2.9
Topological Polar Surface Area: 16.1

1-[(2-Chloropyridin-4-yl)methyl]azepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	186751-5g	1-[(2-Chloropyridin-4-yl)methyl]azepane, 95.00	1250322-60-1		5g	$1650.00	2023-09-07

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Additional information on 1-[(2-Chloropyridin-4-yl)methyl]azepane

Comprehensive Overview of 1-[(2-Chloropyridin-4-yl)methyl]azepane (CAS No. 1250322-60-1)

1-[(2-Chloropyridin-4-yl)methyl]azepane (CAS No. 1250322-60-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azepane core and 2-chloropyridine moiety, serves as a valuable intermediate in the synthesis of bioactive molecules. Its structural features make it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for heterocyclic compounds like 1-[(2-Chloropyridin-4-yl)methyl]azepane has surged due to their versatility in drug design. Researchers are increasingly exploring its potential in neuropharmacology and cancer therapeutics, aligning with the growing interest in precision medicine and personalized treatment. The compound's chloropyridine group enhances its binding affinity to biological targets, making it a focal point for structure-activity relationship (SAR) studies.

The synthesis of 1-[(2-Chloropyridin-4-yl)methyl]azepane involves multi-step organic reactions, including alkylation and cyclization processes. Its azepane ring contributes to improved metabolic stability, a critical factor in drug development. This property is particularly relevant given the current emphasis on long-acting formulations and sustained-release drugs in the pharmaceutical industry.

From an SEO perspective, queries such as "1-[(2-Chloropyridin-4-yl)methyl]azepane uses" and "CAS 1250322-60-1 applications" reflect user interest in its practical applications. Additionally, trending topics like AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds in high-throughput screening and virtual ligand design.

In conclusion, 1-[(2-Chloropyridin-4-yl)methyl]azepane (CAS No. 1250322-60-1) represents a pivotal building block in modern medicinal chemistry. Its relevance to neurodegenerative disease research and targeted therapy underscores its potential to address unmet medical needs. As the scientific community continues to explore its capabilities, this compound is poised to play a transformative role in advancing biopharmaceutical innovation.